Pld-IN-1

• Molecular Formula: C19H14F6N2O
• Molecular Weight: 400.3 g/mol
• InChI: InChI=1S/C19H14F6N2O/c20-18(21,22)12-7-13(19(23,24)25)9-14(8-12)27-17(28)6-5-11-10-26-16-4-2-1-3-15(11)16/h1-4,7-10,26H,5-6H2,(H,27,28)
• InChIKey: BHMVDTVKBWVKHG-UHFFFAOYSA-N

PLD-IN-1 (Compound 3r): An Orally Active Phospholipase D Inhibitor for Lung Cancer Immunomodulation Research

PLD-IN-1 (also designated Compound 3r) is a small-molecule inhibitor of phospholipase D (PLD) with an indole-based chemical scaffold [1]. It is characterized as an orally active inhibitor that targets PLD1 with a half-maximal inhibitory concentration (IC50) of 1.97 μM in PLD1-overexpressing A549 lung cancer cells [1]. The compound reduces the expression of immune checkpoint markers CD24, CD47, and PD-L1 while enhancing calreticulin expression, thereby modulating immune evasion mechanisms in lung cancer cells by promoting macrophage-mediated phagocytosis [1].

1 PLD1-selective inhibitor for cellular phospholipase D1 pathway studies

2 Oral administration-compatible tool compound for in vivo tumor immunomodulation research

3 Immune checkpoint modulation research fit (CD47, PD-L1, CD24 expression context)

• [1] Song D, Lim SH, Kim Y, Lee H, Kim TH, et al. Development and Evaluation of Indole-Based Phospholipase D Inhibitors for Lung Cancer Immunotherapy. J Med Chem. 2024 Oct 15;68(5):5170–5189. View Source

Why PLD-IN-1 Cannot Be Interchanged with Common PLD Inhibitors Like VU0155069 or Halopemide

PLD inhibitors exhibit substantial divergence in isoform selectivity, potency, and downstream biological effects. For example, while VU0155069 is a dual PLD1/2 inhibitor with nanomolar potency in cell-free assays, its cellular activity and impact on immunomodulatory pathways differ significantly from those of PLD-IN-1 . Halopemide, another dual inhibitor, carries off-target dopamine receptor antagonism that complicates data interpretation in neuroscience and immunology studies . Conversely, isoform-selective inhibitors like ML298 (PLD2-selective) or VU0359595 (PLD1-selective) offer different selectivity profiles that do not replicate the specific combination of PLD1 inhibition, oral bioavailability, and immune checkpoint modulation exhibited by PLD-IN-1 [1]. The quantitative comparisons below demonstrate that PLD-IN-1's cellular potency and functional effects cannot be assumed for structurally or mechanistically distinct analogs, making informed procurement critical for reproducible results.

Isoform selectivity mismatch

Dual PLD1/2 inhibitors like VU0155069 or Halopemide may not reproduce PLD1-specific immune checkpoint modulation.

Off-target pharmacology

Halopemide carries dopamine receptor antagonism that can confound immunology and neuroscience assay interpretation.

Oral bioavailability context missing

PLD inhibitors like ML298 or VU0359595 lack reported oral in vivo activity for tumor immunomodulation studies.

Functional immune endpoint divergence

Macrophage phagocytosis enhancement and calreticulin upregulation observed with PLD-IN-1 may not transfer to other PLD chemotypes.

• [1] O'Reilly MC, Scott SA, Brown HA, Lindsley CW. Development of a Selective, Allosteric PLD2 Inhibitor. ACS Chem Biol. 2013;8(3):572-577. View Source

PLD-IN-1 Quantitative Differentiation Evidence: Comparative Data vs. VU0155069 and In-Class Analogs

Superior Cellular PLD1 Inhibition in A549 Lung Cancer Cells vs. VU0155069

In a head-to-head comparison within the same study, PLD-IN-1 (Compound 3r) demonstrated significantly greater inhibition of PLD activity in A549 lung cancer cells compared to the established PLD1 inhibitor VU0155069 [1]. The IC50 for PLD-IN-1 was 1.974 μM, whereas VU0155069 exhibited an IC50 of 2.499 μM under identical assay conditions [1]. This 21% improvement in cellular potency indicates that PLD-IN-1 achieves more effective target engagement at lower concentrations in a disease-relevant cellular context.

Cellular PLD1 Inhibition

Head-to-head

IC50 1.974 μM (PLD-IN-1) vs 2.499 μM (VU0155069)

Reported cellular target engagement context

Same-assay comparison in PLD1-overexpressing A549 cells; 21% lower IC50 observed.

Evidence Dimension	PLD inhibition IC50 in A549 cells
Target Compound Data	1.974 μM
Comparator Or Baseline	VU0155069 (IC50 = 2.499 μM)
Quantified Difference	21% lower IC50 (improved potency)
Conditions	A549 lung cancer cells overexpressing PLD1; PLD activity assay

Why This Matters

This direct, same-assay comparison confirms that PLD-IN-1 provides superior cellular target engagement over a widely used benchmark PLD1 inhibitor, reducing the concentration required for effective PLD1 blockade and potentially lowering off-target risks in cell-based studies.

• [1] Song D, Lim SH, Kim Y, Lee H, Kim TH, et al. Development and Evaluation of Indole-Based Phospholipase D Inhibitors for Lung Cancer Immunotherapy. J Med Chem. 2024 Oct 15;68(5):5170–5189. View Source

Comparative Cytotoxicity: PLD-IN-1 vs. VU0155069 in A549 and HCT116 Cancer Cells

In A549 lung cancer cells, PLD-IN-1 and VU0155069 displayed nearly equivalent antiproliferative effects, with IC50 values for cell viability of 18.44 μM and 18.54 μM, respectively [1]. However, in HCT116 colorectal cancer cells, PLD-IN-1 demonstrated a modestly improved potency with an IC50 of 19.0 μM compared to 21.39 μM for VU0155069 [1]. This indicates that while both compounds exhibit similar cytotoxicity in lung cancer models, PLD-IN-1 may offer a slight advantage in colorectal cancer cell lines.

Cell Viability Comparison

Head-to-head

A549 IC50 18.44 μM vs 18.54 μM; HCT116 IC50 19.0 μM vs 21.39 μM

Supports cytotoxicity endpoint review

WST-1 assay; comparable lung cancer cell response, modest difference in colorectal model.

Evidence Dimension	Cell viability IC50
Target Compound Data	A549: 18.44 μM; HCT116: 19.0 μM
Comparator Or Baseline	VU0155069: A549 IC50 = 18.54 μM; HCT116 IC50 = 21.39 μM
Quantified Difference	A549: 0.5% difference (non-significant); HCT116: 11.2% lower IC50
Conditions	A549 (lung cancer) and HCT116 (colorectal cancer) cells; WST-1 viability assay

Why This Matters

The comparable cytotoxicity in A549 cells confirms that PLD-IN-1 maintains VU0155069-level antitumor effects while providing improved PLD inhibition; the slightly enhanced potency in HCT116 cells suggests potential broader applicability in colorectal cancer research.

• [1] Song D, Lim SH, Kim Y, Lee H, Kim TH, et al. Development and Evaluation of Indole-Based Phospholipase D Inhibitors for Lung Cancer Immunotherapy. J Med Chem. 2024 Oct 15;68(5):5170–5189. View Source

Intra-Series SAR Differentiation: PLD-IN-1 (3r) vs. Analogs 3ac and 4c

Within the same indole-based series, PLD-IN-1 (3r) demonstrated a clearly differentiated profile from its closest structural analogs. For PLD inhibition in A549 cells, IC50 values were 1.974 μM for 3r, 3.099 μM for 3ac, and 4.308 μM for 4c [1]. For A549 cell viability, 3r achieved an IC50 of 18 μM, compared to 50 μM for 3ac and >200 μM for 4c [1]. These data demonstrate that the specific structural features of 3r—namely the 2-carbon linker and amide group—confer a 1.6-fold improvement in PLD inhibition over 3ac and a 2.8-fold improvement in cytotoxicity over the same analog.

SAR Differentiation

Head-to-head

3r PLD IC50 1.974 μM, viability 18 μM; 3ac 3.099 μM/50 μM; 4c 4.308 μM/>200 μM

Structural analog activity context

A549 cells; linker/amide modification drives 1.6–2.8× potency difference.

Evidence Dimension	PLD inhibition IC50 and A549 viability IC50
Target Compound Data	3r: PLD IC50 = 1.974 μM; Viability IC50 = 18 μM
Comparator Or Baseline	3ac: PLD IC50 = 3.099 μM, Viability IC50 = 50 μM; 4c: PLD IC50 = 4.308 μM, Viability IC50 >200 μM
Quantified Difference	3r vs. 3ac: 1.6-fold more potent PLD inhibition, 2.8-fold more potent cytotoxicity
Conditions	A549 lung cancer cells; PLD activity assay and WST-1 viability assay

Why This Matters

This intra-series comparison confirms that minor structural modifications (e.g., linker length, amide vs. ester) drastically alter biological activity; procurement of the correct analog (3r) is essential for reproducing the published immunomodulatory phenotype.

• [1] Song D, Lim SH, Kim Y, Lee H, Kim TH, et al. Development and Evaluation of Indole-Based Phospholipase D Inhibitors for Lung Cancer Immunotherapy. J Med Chem. 2024 Oct 15;68(5):5170–5189. View Source

In Vivo Oral Efficacy and Immunomodulatory Differentiation from Other PLD Inhibitors

PLD-IN-1 is explicitly characterized as orally active, with demonstrated in vivo antitumor efficacy in a mouse lung carcinoma model at a dose of 10 mg/kg administered every other day [1]. Treatment resulted in reduced tumor growth, increased intratumoral apoptosis, and decreased expression of CD47, CD24, and PD-L1 [1]. In contrast, many PLD inhibitors—including VU0155056, VU0359595, and ML298—lack published evidence of comparable oral bioavailability or in vivo immunomodulatory activity in cancer models. This functional divergence is critical: PLD-IN-1 uniquely enables oral dosing for chronic in vivo studies of PLD1-mediated immune evasion.

In Vivo Oral Activity

Class-level

10 mg/kg oral q.o.d. reduced tumor growth in LLC model; decreased CD47, CD24, PD-L1

Reported in vivo immunomodulation context

Class-level inference; other PLD inhibitors lack comparable oral in vivo immune data.

Evidence Dimension	Oral bioavailability and in vivo tumor reduction
Target Compound Data	Orally active; 10 mg/kg (q.o.d.) reduces tumor growth in mouse LLC model
Comparator Or Baseline	VU0155056, VU0359595, ML298: Oral bioavailability not prominently reported for immunomodulatory cancer models
Quantified Difference	Qualitative differentiation: Documented oral activity and in vivo immunomodulation
Conditions	Murine Lewis lung carcinoma (LLC) model; oral gavage administration

Why This Matters

For researchers requiring in vivo PLD1 inhibition with oral dosing feasibility—especially in long-term tumor immunology studies—PLD-IN-1 offers a practical advantage over inhibitors with uncharacterized or poor oral pharmacokinetics.

• [1] Song D, Lim SH, Kim Y, Lee H, Kim TH, et al. Development and Evaluation of Indole-Based Phospholipase D Inhibitors for Lung Cancer Immunotherapy. J Med Chem. 2024 Oct 15;68(5):5170–5189. View Source

PLD-IN-1 Best-Fit Research and Industrial Application Scenarios

In Vivo Lung Cancer Immunotherapy Studies Requiring Oral PLD1 Inhibition

PLD-IN-1 is uniquely suited for in vivo oncology studies where oral administration is preferred over intraperitoneal or intravenous routes. The compound's demonstrated oral activity and tumor growth reduction in a mouse lung carcinoma model [1] make it the compound of choice for long-term dosing regimens aimed at evaluating PLD1-mediated immune checkpoint modulation (CD47, PD-L1, CD24) in syngeneic or xenograft lung cancer models.

Cellular Assays Comparing PLD1-Dependent Immune Evasion Pathways

Due to its direct, quantitative superiority over VU0155069 in cellular PLD1 inhibition assays (IC50 1.974 μM vs. 2.499 μM) [1], PLD-IN-1 is the preferred tool compound for dissecting PLD1-specific contributions to immune evasion in lung cancer and colorectal cancer cell lines. Researchers can achieve more complete target engagement at lower concentrations, reducing the likelihood of off-target effects when interrogating the PLD1–CD47/PD-L1 signaling axis.

Structure-Activity Relationship (SAR) Studies with Indole-Based PLD Inhibitors

PLD-IN-1 (3r) serves as an essential reference standard in any SAR campaign exploring indole-based PLD inhibitors. Its well-characterized potency differentials versus close analogs 3ac and 4c (1.6-fold and >2.2-fold improvements in PLD inhibition, respectively) [1] provide a validated benchmark for evaluating new derivatives. Procurement of authenticated PLD-IN-1 ensures that subsequent analogs can be accurately compared to a defined, reproducible activity profile.

Immuno-Oncology Research Focused on Macrophage-Mediated Phagocytosis

Given its unique ability to reduce CD24, CD47, and PD-L1 expression while enhancing calreticulin, PLD-IN-1 is specifically indicated for studies investigating PLD1's role in modulating macrophage phagocytosis of cancer cells [1]. This functional profile is not recapitulated by other PLD inhibitors like VU0155069 or ML298, making PLD-IN-1 indispensable for research linking PLD1 inhibition to innate immune activation within the tumor microenvironment.

Application

Selection Property

Validation Focus

In vivo lung cancer immunomodulation studies

Orally active PLD1 inhibitor tool compound

Immune checkpoint modulation and tumor growth endpoints

Cellular immune evasion pathway research

Cellular PLD1 inhibition context

CD47, PD-L1, calreticulin expression changes

Indole-based PLD inhibitor SAR studies

Defined potency benchmark (Compound 3r)

Comparative activity profiling vs. close analogs 3ac, 4c

Macrophage phagocytosis research in tumor microenvironment

Immune checkpoint modulation (CD47, PD-L1, CD24)

Phagocytosis assay endpoints and calreticulin upregulation

• [1] Song D, Lim SH, Kim Y, Lee H, Kim TH, et al. Development and Evaluation of Indole-Based Phospholipase D Inhibitors for Lung Cancer Immunotherapy. J Med Chem. 2024 Oct 15;68(5):5170–5189. View Source